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Compound of Interest

Compound Name: Decatromicin B

Cat. No.: B15561242 Get Quote

Introduction

Decatromicin B is a potent antibiotic belonging to the tetronic acid class, isolated from the

fermentation broth of Actinomadura sp.[1][2][3]. It exhibits significant activity against a range of

Gram-positive bacteria, including clinically important methicillin-resistant Staphylococcus

aureus (MRSA) strains[1][4]. Its complex structure and potent antibacterial properties make it a

valuable reference standard for various applications in antibiotic research and drug

development. These application notes provide an overview of Decatromicin B and protocols

for its use as a reference standard in key microbiological assays.

Physicochemical Properties

A summary of the key physicochemical properties of Decatromicin B is presented in the table

below. This information is crucial for the correct handling, storage, and preparation of stock

solutions for experimental use.
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Property Value Reference

Molecular Formula C45H56Cl2N2O10

Molecular Weight 855.84 g/mol

Appearance Off-white to light tan solid

Solubility

Soluble in ethanol, methanol,

DMF, and DMSO. Poor water

solubility.

Storage Long-term storage at -20°C.

Biological Activity

Decatromicin B is primarily active against Gram-positive bacteria. Its efficacy against both

antibiotic-sensitive and resistant strains, such as MRSA, underscores its potential in

antimicrobial research. Due to limited publicly available data, a comprehensive antibacterial

spectrum is not available. However, its potent activity against MRSA has been documented.

Table of Antibacterial Activity of Decatromicin B

Organism Strain MIC (µg/mL) Reference

Staphylococcus

aureus

Methicillin-Resistant

(MRSA)

Data not publicly

available in

quantitative format,

but described as

potent.

Other Gram-positive

bacteria
Various Inhibited

Gram-negative

bacteria
Various

Limited to no activity

reported

Putative Mechanism of Action
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As a member of the tetronic acid family of antibiotics, Decatromicin B is hypothesized to

interfere with essential bacterial cellular processes. While the exact mechanism has not been

fully elucidated, many tetronic acids are known to inhibit fatty acid synthesis, a critical pathway

for bacterial survival. The proposed mechanism involves the inhibition of key enzymes in this

pathway, leading to the disruption of bacterial cell membrane integrity and ultimately, cell death.

Bacterial Cell

Decatromicin B

Fatty Acid Synthesis Pathway

Inhibition

Cell Membrane

Maintains Integrity

Cell Membrane Disruption

Leads to

Bacterial Cell Death

Causes
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Start

Prepare Decatromicin B
Serial Dilutions in Plate

Prepare Standardized
Bacterial Inoculum

Add Inoculum to Wells

Include Positive and
Negative Controls

Incubate at 37°C
for 18-24h

Read MIC
(Lowest Clear Well)

End
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Start

Impregnate and Dry
Paper Disks

Prepare Bacterial Lawn
on MHA Plate

Place Disk on Agar

Incubate at 37°C
for 18-24h

Measure Zone of
Inhibition (mm)

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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